2-(3-chloro-1-benzothien-2-yl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4E)-2-(3-chloro-1-benzothiophen-2-yl)-4-[(4-nitrophenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C18H9ClN2O4S/c19-15-12-3-1-2-4-14(12)26-16(15)17-20-13(18(22)25-17)9-10-5-7-11(8-6-10)21(23)24/h1-9H/b13-9+
• InChI Key: GQJYBJSDMFIWBP-UKTHLTGXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C3=NC(=CC4=CC=C(C=C4)[N+](=O)[O-])C(=O)O3)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C(=C(S2)C3=N/C(=C/C4=CC=C(C=C4)[N+](=O)[O-])/C(=O)O3)Cl
• Molecular Formula: C18H9ClN2O4S
• Molecular Weight: 384.8 g/mol

Description

2-(3-chloro-1-benzothien-2-yl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzothiophene and oxazole and is known for its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(3-chloro-1-benzothien-2-yl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one is not yet fully understood. However, it is believed that this compound exerts its anti-cancer activity through the induction of apoptosis, which is a process of programmed cell death. It has also been suggested that this compound inhibits the activity of certain enzymes that are essential for cancer cell growth and proliferation.
Biochemical and Physiological Effects:
2-(3-chloro-1-benzothien-2-yl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one has been shown to exhibit various biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to exhibit anti-inflammatory activity, antioxidant activity, and antimicrobial activity. It has also been suggested that this compound may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-chloro-1-benzothien-2-yl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one in lab experiments is its unique chemical properties, which make it an ideal candidate for various applications. However, one of the main limitations of using this compound is its relatively high cost, which may limit its widespread use in scientific research.

Future Directions

There are several future directions for the research of 2-(3-chloro-1-benzothien-2-yl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one. One of the main directions is the further investigation of its potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Another direction is the investigation of its potential applications in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.

Scientific Research Applications

2-(3-chloro-1-benzothien-2-yl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as an anti-cancer agent. This compound has been shown to exhibit significant anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.